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Compound of Interest

Compound Name: Tantalum carbide (TaC)

Cat. No.: B086825

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of experimentally measured and Density
Functional Theory (DFT) calculated properties of Tantalum Carbide (TaC). TaC is a transition
metal carbide known for its exceptional hardness, high melting point, and chemical inertness,
making it a material of significant interest in various high-performance applications. The
validation of computational models through experimental data is crucial for the predictive
design of new materials.

Data Presentation: A Side-by-Side Look at TaC
Properties

The following tables summarize the quantitative data for mechanical, electronic, and thermal
properties of TaC, comparing experimental findings with DFT calculations.

Table 1: Mechanical Properties of TaC
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Property

Experimental Value

DFT Calculated Value

Vickers Hardness

1600-2000 kg/mm 2 (~9 Mohs)
[1]

20.9 + 0.5 GPa[2][3][4]

23.3 GPa (ideal indentation
strength)[2][3][5]

21.0 GPa[2][6]

Elastic Modulus

285 GPal[1]

Young's Modulus

457 GPa[2][6]

Fracture Toughness

7.4 MPa-m“2[2][6]

Bulk Modulus (Ko)

290.7 (6.8) GPa[7]

267 (3) GPa[7]

310 GPa[7]

Elastic Constants

€11=597(11) GPa, c44=153(2)
GPa[7]

€11=621(3) GPa, c44=166.8(3)
GPa[7]

Lattice Parameter

4.39 A - 4567 A[7]

Table 2: Electronic and Thermal Properties of TaC
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Property

Experimental Value

DFT Calculated Value

Electrical Conductivity

Metallic[1]

Metallic nature confirmed[7][8]

Superconducting Tc

10.35 K[1]

Magnetic Properties

Diamagnetic for x < 0.9,

Paramagnetic for x > 0.9[1]

Melting Point

3768 °C[1]

Thermal Conductivity

21 W/(m-K)[1]

Coefficient of Thermal
Expansion (CTE)

6.04 x 1076 K=1 (TaCo.789)[9]

Generally good agreement

with experimental data[9]

6.37 x 106 K~ (TaCo.912)[9]

6.96 x 1076 K~1 (TaCo.997)[9]

(6.4+0.3)x10-6°C1[9]

Experimental Protocols

Detailed methodologies are essential for the reproducibility and validation of scientific findings.

Below are protocols for key experiments cited in the comparison of TaC properties.

High-Pressure, High-Temperature (HPHT) Synthesis and
Mechanical Testing

Objective: To synthesize high-quality, dense TaC samples and characterize their mechanical

properties.

Methodology:

o Sample Preparation: Tantalum and carbon powders are mixed and subjected to high

pressure (e.g., 5.5 GPa) and high temperature (e.g., 1300-1400 °C) in a large-volume press.

This process, known as HPHT sintering, promotes densification of the material.[2][3][6]

o Structural Characterization: The crystal structure and phase purity of the synthesized TaC

are confirmed using X-ray Diffraction (XRD).[2][3]
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» Microstructural Analysis: The grain size and microstructure of the sintered samples are
examined using Scanning Electron Microscopy (SEM) and Transmission Electron
Microscopy (TEM).[2][6]

o Mechanical Property Measurement:

o Vickers Hardness: A Vickers indenter is used to create an indentation on the polished
surface of the TaC sample under a specific load. The dimensions of the indentation are
then measured to calculate the hardness.[2][3]

o Fracture Toughness: The indentation fracture method is often used, where the lengths of
the cracks emanating from the corners of the Vickers indentation are measured to
determine the material's resistance to fracture.[2][6]

o Young's Modulus: This can be determined through various methods, including
nanoindentation or ultrasonic techniques.[2][6]

Electronic and Thermal Property Measurements

Objective: To determine the electronic transport and thermal characteristics of TaC.
Methodology:

» Electrical Conductivity: The electrical resistance of a TaC sample is measured as a function
of temperature using a four-probe method. This data is used to determine the material's
conductivity and its metallic nature.[1]

e Superconducting Transition Temperature (Tc): The electrical resistance or magnetic
susceptibility of the sample is measured at very low temperatures. The sharp drop in
resistance or change in magnetic signal indicates the transition to the superconducting state,
defining Tc.[1]

o Coefficient of Thermal Expansion (CTE): X-ray diffraction is performed on the TaC sample at
various temperatures. The change in the lattice parameter with temperature is used to
calculate the CTE.[9]

Visualizations

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.researchgate.net/publication/337924755_Exploring_Physical_Properties_of_Tantalum_Carbide_at_High_Pressure_and_Temperature
https://pubs.acs.org/doi/abs/10.1021/acs.inorgchem.9b03055
https://www.researchgate.net/publication/337924755_Exploring_Physical_Properties_of_Tantalum_Carbide_at_High_Pressure_and_Temperature
https://www.researchgate.net/publication/339142825_Mechanical_properties_of_tantalum_carbide_from_high-pressurehigh-temperature_synthesis_and_first-principles_calculations
https://www.researchgate.net/publication/337924755_Exploring_Physical_Properties_of_Tantalum_Carbide_at_High_Pressure_and_Temperature
https://pubs.acs.org/doi/abs/10.1021/acs.inorgchem.9b03055
https://www.researchgate.net/publication/337924755_Exploring_Physical_Properties_of_Tantalum_Carbide_at_High_Pressure_and_Temperature
https://pubs.acs.org/doi/abs/10.1021/acs.inorgchem.9b03055
https://en.wikipedia.org/wiki/Tantalum_carbide
https://en.wikipedia.org/wiki/Tantalum_carbide
https://www.researchgate.net/publication/230437591_Effect_of_Stoichiometry_on_Thermal_Expansion_of_TaC
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative
Check Availability & Pricing

Experimental and Computational Workflow for TaC
Property Validation

The following diagram illustrates the logical workflow for validating DFT calculations of TaC

properties with experimental data.

Experimental Validation DFET Calculation

TaC Synthesis

(e.g., HPHT) Define TaC Crystal Structure

Material Characterization Perform DFT Calculations
(XRD, SEM, TEM) (e.g., VASP, Quantum Espresso)

Property Measurement Calculate Properties
(e.g., Hardness, CTE) (e.g., Elastic Constants, DOS)

Comparison and Analysis

Validated Understanding of TaC Properties

Click to download full resolution via product page

Caption: Workflow for validating DFT calculations of TaC properties with experimental data.
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Relationship between Synthesis, Structure, and
Properties

This diagram illustrates how the synthesis process influences the material's structure, which in
turn dictates its macroscopic properties.

Microstructure
(Grain Size, Porosity)

Synthesis Method Macroscopic Properties
(e.g., Sintering, CVD) (Mechanical, Thermal, Electronic)

Crystal Structure
(Lattice Parameters, Defects)

Click to download full resolution via product page

Caption: Influence of synthesis on the structure and properties of TaC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Calculated Properties of Tantalum Carbide (TaC)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b086825#experimental-validation-of-dft-
calculations-for-tac-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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